Methyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate

• IUPAC Name: methyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C11H12O3/c1-7-5-9-6-8(11(12)13-2)3-4-10(9)14-7/h3-4,6-7H,5H2,1-2H3
• InChI Key: SHTUDRHLHSNFRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C(=O)OC
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol

Description

“Methyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate” is a derivative of benzofuran. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. One of the most common strategies involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones.

Molecular Structure Analysis

The molecular structure of “this compound” is similar to that of benzofuran derivatives. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran and its derivatives have been found to exhibit good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups. They have also been used in the treatment of skin diseases such as cancer or psoriasis.

Physical And Chemical Properties Analysis

“this compound” is a solid substance with a melting point of 59-61° C and a boiling point of approximately 296.2° C at 760 mmHg. Its density is predicted to be around 1.2 g/cm^3.

Mechanism of Action

While the exact mechanism of action for “Methyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate” is not specified in the sources, benzofuran derivatives have been found to exhibit a wide range of biological and pharmacological applications. They have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets.

Safety and Hazards

While specific safety and hazard information for “Methyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate” is not available, it’s important to note that benzofuran derivatives can be toxic to host cells after long-term administration.

Future Directions

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery. There is an urgent need to develop new therapeutic agents, and benzofuran and its derivatives have emerged as a promising area for future research. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets.